2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile
Overview
Description
2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile, also known as AMPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. AMPN is a pyrazole-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes and proteins that are involved in inflammatory and cancer pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. This compound has also been found to inhibit the activity of certain protein kinases, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been found to have potent anticancer activity in various cancer cell lines. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory and anticancer effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile in lab experiments include its potent anti-inflammatory and anticancer activity, as well as its relatively simple synthesis method. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.
Future Directions
There are several future directions for research on 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile. One area of research is the development of new drugs based on this compound for the treatment of inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Another area of research is the development of new cancer therapies based on this compound. Researchers may also investigate the potential use of this compound in other areas such as neurodegenerative diseases and cardiovascular diseases. Overall, the potential applications of this compound in various fields make it an exciting area of research for scientists.
Scientific Research Applications
2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile has been extensively studied for its potential applications in medicinal chemistry and pharmacology. Studies have shown that this compound has potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis. This compound has also been found to have potent anticancer activity, making it a potential candidate for the development of new cancer therapies.
properties
IUPAC Name |
2-(5-amino-1-phenylpyrazol-3-yl)-2-methylpropanenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4/c1-13(2,9-14)11-8-12(15)17(16-11)10-6-4-3-5-7-10/h3-8H,15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWAYNTXSFMMZIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=NN(C(=C1)N)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901202503 | |
Record name | 5-Amino-α,α-dimethyl-1-phenyl-1H-pyrazole-3-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901202503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1012879-84-3 | |
Record name | 5-Amino-α,α-dimethyl-1-phenyl-1H-pyrazole-3-acetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1012879-84-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-α,α-dimethyl-1-phenyl-1H-pyrazole-3-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901202503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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